N-(3-chlorophenyl)-2-((5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[5-(3-nitrophenyl)-1-phenylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H17ClN4O3S/c24-17-7-5-8-18(13-17)26-22(29)15-32-23-25-14-21(27(23)19-9-2-1-3-10-19)16-6-4-11-20(12-16)28(30)31/h1-14H,15H2,(H,26,29)
• InChI Key: RNIRZFTVMLGGBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=CN=C2SCC(=O)NC3=CC(=CC=C3)Cl)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H17ClN4O3S
• Molecular Weight: 464.9 g/mol

Description

N-(3-chlorophenyl)-2-((5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H17ClN4O3S and its molecular weight is 464.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activities

• Anticonvulsant Activity : A study by Aktürk et al. (2002) synthesized omega-(1H-imidazol-1-yl)-N-phenylacetamide derivatives and tested their anticonvulsant activity. The most active compound was 2-(1H-imidazol-1-yl)-N-(o-chlorophenyl)acetamide, indicating the potential of similar compounds in anticonvulsant applications (Aktürk et al., 2002).

• Antibacterial Agents : Ramalingam et al. (2019) synthesized derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides, including benzimidazole derivatives, which exhibited significant antibacterial activity (Ramalingam et al., 2019).

• Anticancer Agents : Evren et al. (2019) reported the synthesis of N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides with significant anticancer activity against human lung adenocarcinoma cells (Evren et al., 2019).

Chemical Synthesis and Characterization

• Synthesis and Characterization : Salian et al. (2017) performed the synthesis and spectroscopic characterization of a closely related compound, N-(4-nitrophenyl)-2-{2-[3-(4-chlorophenyl)-5-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrazol-1-yl]-4-oxo-4,5-dihydro-1,3-thiazol-5-yl}acetamide (Salian et al., 2017).

• QSAR Studies : Desai et al. (2008) conducted QSAR studies of similar compounds, analyzing their antibacterial activity against gram-positive and gram-negative bacteria. The study highlighted the structural and physicochemical parameters influencing their antibacterial efficacy (Desai et al., 2008).

Other Applications

• Antimicrobial Activity : Various studies have explored the antimicrobial properties of similar compounds. For instance, Kumar et al. (2012) synthesized thiazolidinone derivatives with potent antibacterial and antifungal activities (Kumar et al., 2012).

• Anti-inflammatory Activity : García-Aranda et al. (2020) synthesized 1,2-diphenylbenzimidazoles, demonstrating their significant anti-inflammatory activity and inhibition of nitric oxide production (García-Aranda et al., 2020).